Cas no 58048-55-8 (Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride)
58048-55-8 structure
Product Name:Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride
CAS No:58048-55-8
MF:C17H30ClN
MW:283.879804134369
CID:1608051
PubChem ID:70542116
Update Time:2025-04-21
Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride
- N-[(2,4,6-trimethylphenyl)methyl]heptan-2-amine,hydrochloride
- 58048-55-8
- DTXSID40742371
- SCHEMBL11223614
- N-[(2,4,6-Trimethylphenyl)methyl]heptan-2-amine--hydrogen chloride (1/1)
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- Inchi: 1S/C17H29N.ClH/c1-6-7-8-9-16(5)18-12-17-14(3)10-13(2)11-15(17)4;/h10-11,16,18H,6-9,12H2,1-5H3;1H
- InChI Key: NTTSXCNSDWNCBL-UHFFFAOYSA-N
- SMILES: Cl.N(CC1C(C)=CC(C)=CC=1C)C(C)CCCCC
Computed Properties
- Exact Mass: 283.2069
- Monoisotopic Mass: 283.2066777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 202
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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